Cas no 5455-54-9 (Ethyl octane-1-sulfonate)

• Product Name: Ethyl octane-1-sulfonate
• CAS No: 5455-54-9
• MF: C₁₀H₂₂O₃S
• MW: 222.344882488251
• CID: 384272
• PubChem ID: 229588
• Update Time: 2025-04-19

Ethyl octane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Ethyl octane-1-sulfonate
• 1-Octanesulfonic acid,ethyl ester
• AC1L5HMV
• AC1Q6Y62
• AR-1I9967
• CTK5A1634
• ethyl octanesulfonate
• NSC23367
• Octan-1-sulfonsaeure-aethylester
• octane-1-sulfonic acid ethyl ester
• 5455-54-9
• DTXSID00281892
• NSC-23367

• Inchi： 1S/C10H22O3S/c1-3-5-6-7-8-9-10-14(11,12)13-4-2/h3-10H2,1-2H3
• InChI Key： ZCJYORWBZJFKRF-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)OCC

Computed Properties

• Exact Mass: 222.12906
• Monoisotopic Mass: 222.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 325.5°Cat760mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.445
• PSA: 43.37